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Compound of Interest

Compound Name: 4-[(Methylamino)methyllphenol

Cat. No.: B3022743

This guide provides a comprehensive overview of 4-[(Methylamino)methyl]phenol, a versatile
organic compound with significant applications in chemical synthesis and research. Designed
for researchers, scientists, and professionals in drug development, this document delves into
its chemical identity, properties, synthesis, and key applications, grounded in authoritative
scientific data.

Chemical Identity and Nomenclature

4-[(Methylamino)methyl]phenol is an organic compound featuring a phenol ring substituted
with a (methylamino)methyl group at the para-position.

IUPAC Name: The systematically generated and preferred IUPAC name for this compound is 4-
[(Methylamino)methyl]phenol.[1]

Synonyms and Identifiers: This compound is known by several other names and identifiers
crucial for database searches and procurement.[1][2]

p-Hydroxybenzylmethylamine

p-N-Methylaminomethylphenol

4-Hydroxy-N-methylbenzylamine

CAS Number: 78507-19-4[1][2]
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e Molecular Formula: CsH11NO[1][2]

« PubChem CID: 13104924[1]

Chemical Structure Diagram

Caption: Chemical structure of 4-[(Methylamino)methyl]phenol.

Physicochemical Properties

Understanding the physicochemical properties of 4-[(Methylamino)methyl]phenol is
fundamental for its handling, application in synthesis, and for predicting its behavior in various
chemical and biological systems.

Property Value Source
Molecular Weight 137.18 g/mol [11[2]
Appearance White or yellowish crystalline 2]
solid

Melting Point 181-182 °C [2]
Boiling Point 243 °C [2]
Density 1.059 g/cm3 [2]
Flash Point 113 °C [2]
Solubility Soluble in water and ethanol [2]

pKa 9.41 + 0.15 (Predicted) [2]

Synthesis and Production

The synthesis of 4-[(Methylamino)methyl]phenol can be achieved through various organic
synthesis routes. A common laboratory and industrial method involves the reaction of phenol
with methylamine.[2] This process typically involves an initial reaction of phenol with an
aminomethylating agent in the presence of a suitable catalyst and at a controlled temperature
to yield the desired product.[2]
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Caption: Generalized synthetic route to 4-[(Methylamino)methyl]phenol.

Applications in Research and Industry

4-[(Methylamino)methyl]phenol serves as a crucial intermediate in various synthetic
applications, from pharmaceuticals to materials science.

Pharmaceutical Intermediate

A significant application of this compound is as a precursor in the synthesis of pharmaceuticals.
Its structure, containing both a reactive phenolic hydroxyl group and a secondary amine,
makes it a versatile building block. For instance, it is a key starting material in some synthetic
routes for phenylephrine, a well-known decongestant.[3][4][5][6] The synthesis of
phenylephrine from precursors related to 4-[(Methylamino)methyl]phenol involves steps like
N-alkylation and subsequent reactions to introduce the beta-hydroxy group on the ethylamine
side chain.[6][7]

Organic Synthesis Reagent

Beyond specific pharmaceutical applications, it is widely used as a general reagent in organic
synthesis.[2] Its functional groups allow for a variety of chemical transformations, making it
valuable for creating more complex molecules for dyes, polymers, and other specialty
chemicals.[2]

Biochemical Research
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In the realm of biochemical research, derivatives of aminophenols are studied for various
biological activities. For example, research has been conducted on 2-
[(Methylamino)methyl]phenol, an isomer of the topic compound, for its ability to inhibit biofilm
formation and down-regulate virulence genes in Staphylococcus aureus, targeting the quorum
regulator SarA.[8][9] While this research is on a structural isomer, it highlights the potential for
this class of compounds to be explored for antimicrobial and antivirulence properties.

Safety, Handling, and Storage

As with any chemical reagent, proper safety protocols must be followed when handling 4-
[(Methylamino)methyl]phenol.

Hazard Identification:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye damage.[1]

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or glasses are mandatory.[10]
» Hand Protection: Wear suitable protective gloves.[10]

o Respiratory Protection: Use in a well-ventilated area. If dust or vapors are generated, a
respirator may be required.[10]

Storage:
» Store under an inert gas (e.g., nitrogen or argon).[2]
 Recommended storage temperature is between 2-8 °C.[2]

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[11]
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» Store away from incompatible materials such as strong oxidizing agents, strong acids, acid
chlorides, and acid anhydrides.[10][11]

First-Aid Measures:

After Inhalation: Move the person to fresh air.[10]

After Skin Contact: Wash with plenty of soap and water.[10]

After Eye Contact: Rinse immediately with plenty of water.[10]

After Ingestion: Rinse mouth. Do not induce vomiting. Seek medical advice.[10][12]

Conclusion

4-[(Methylamino)methyl]phenol is a compound of significant interest due to its versatile
chemical nature and its role as a key intermediate in the synthesis of valuable molecules,
particularly in the pharmaceutical industry. Its well-defined chemical and physical properties,
coupled with established synthetic routes, make it a reliable component in the toolkit of
synthetic chemists. Adherence to strict safety and handling protocols is essential to ensure its
safe and effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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